Cas no 2227701-79-1 (tert-butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate
• CAS No: 2227701-79-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5846455
• PubChem ID: 96780542
• Update Time: 2025-06-08

tert-butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate
• tert-butyl 3-[(1S)-2-amino-1-hydroxyethyl]azetidine-1-carboxylate
• 2227701-79-1
• EN300-1893905

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7-8,13H,4-6,11H2,1-3H3/t8-/m1/s1
• InChI Key： JTCYRQZFSHTYFE-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate

Research Brief on tert-Butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate (CAS: 2227701-79-1)

The compound tert-butyl 3-(1S)-2-amino-1-hydroxyethylazetidine-1-carboxylate (CAS: 2227701-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azetidine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the azetidine ring and the amino-hydroxyethyl side chain, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis method using enzymatic resolution, achieving >99% enantiomeric excess. This advancement is particularly important given the compound's role as a precursor to beta-adrenergic receptor agonists and other therapeutically relevant molecules.

In pharmacological applications, researchers have explored the potential of derivatives based on this scaffold as modulators of G protein-coupled receptors (GPCRs). The azetidine ring's constrained geometry appears to enhance receptor binding specificity compared to more flexible analogs. Preliminary in vitro studies show promising activity at adrenergic receptors, with potential applications in treating asthma and cardiovascular conditions.

The compound's stability and solubility profile have also been subjects of recent investigation. A 2024 study published in Organic Process Research & Development examined various salt forms and prodrug strategies to improve the pharmacokinetic properties of derivatives containing this structural motif. These findings are particularly relevant for formulation scientists working on next-generation therapeutics.

From a safety perspective, recent toxicological assessments of this intermediate and its derivatives have shown favorable profiles in preclinical models. The compound's metabolic stability and low cytochrome P450 inhibition potential make it an attractive starting point for medicinal chemistry programs. However, researchers caution that the amino and hydroxyl functionalities may require protection in certain synthetic sequences to prevent unwanted side reactions.

Looking forward, the pharmaceutical industry appears poised to increase utilization of this chiral building block. Several patent applications filed in 2024 describe its incorporation into novel drug candidates for central nervous system disorders. The compound's versatility and the recent improvements in its synthetic accessibility suggest it will remain an important tool in medicinal chemists' arsenal for the foreseeable future.